Cholecystokinin (26-33) (free acid)

• Molecular Formula: C49H61N9O14S2
• Molecular Weight: 1064.2 g/mol
• InChI: InChI=1S/C49H61N9O14S2/c1-73-18-16-34(54-46(68)36(20-28-12-14-30(59)15-13-28)56-43(65)32(50)23-41(61)62)44(66)52-26-40(60)53-37(22-29-25-51-33-11-7-6-10-31(29)33)47(69)55-35(17-19-74-2)45(67)57-38(24-42(63)64)48(70)58-39(49(71)72)21-27-8-4-3-5-9-27/h3-15,25,32,34-39,51,59H,16-24,26,50H2,1-2H3,(H,52,66)(H,53,60)(H,54,68)(H,55,69)(H,56,65)(H,57,67)(H,58,70)(H,61,62)(H,63,64)(H,71,72)/t32-,34-,35-,36-,37-,38-,39-/m0/s1
• InChIKey: PUZFEBZBSNCBNS-YRVFCXMDSA-N

Cholecystokinin (26-33) Free Acid Procurement Guide

Cholecystokinin (26-33) (free acid), also known as non-sulfated CCK-8, CCK-8 NS, desulfated CCK-8, or des(SO3)CCK-8 (CAS 25679-24-7 for the peptide core, with the free acid form bearing CAS 103974-46-5), is a synthetic octapeptide fragment corresponding to the C-terminal eight amino acids of the full-length 33-amino acid cholecystokinin hormone, lacking the O-sulfation at the Tyr27 residue that characterizes the endogenous sulfated form [1]. Unlike sulfated CCK-8, which binds with high affinity to both CCK1 (CCK-A) and CCK2 (CCK-B/gastrin) receptors, non-sulfated CCK-8 exhibits pronounced selectivity for the CCK2 receptor subtype, enabling targeted investigation of CCK2-mediated signaling pathways without concomitant CCK1 receptor activation [1][2].

1

CCK2/gastrin receptor-preferring pharmacological probe

Non-sulfated, deamidated CCK-8 fragment for receptor subtype discrimination studies

2

Structure-activity relationship (SAR) research tool

Graded-potency CCK-8 analog for mapping sulfation and amidation contributions

3

Synthetic research peptide for in vitro and in vivo signaling studies

Suitable for pancreatic physiology, feeding behavior, and peptide stability research models

• [1] Laverman P, Béhé M, Oyen WJ, Willems PH, Corstens FH, Behr TM, Boerman OC. Two technetium-99m-labeled cholecystokinin-8 (CCK8) peptides for scintigraphic imaging of CCK receptors. Bioconjug Chem. 2004;15(3):561-568. View Source
• [2] GtoPdb. Cholecystokinin receptors in GtoPdb v.2023.1. IUPHAR/BPS Guide to Pharmacology Database. View Source

Cholecystokinin (26-33) Free Acid vs. Sulfated/Amidated CCK-8 Analogs

Substituting non-sulfated CCK-8 with sulfated CCK-8, CCK-4, or gastrin-related peptides introduces substantial confounding variables that compromise experimental specificity. Non-sulfated CCK-8 demonstrates >125-fold selectivity for CCK2 over CCK1 receptors, whereas sulfated CCK-8 binds both receptor subtypes with comparable high affinity, thereby activating both signaling cascades indiscriminately [1]. Furthermore, the absence of tyrosine sulfation fundamentally alters the peptide's pharmacological profile: while sulfated CCK-8 acts as a full agonist at CCK1 receptors and inhibits gastric acid secretion, non-sulfated CCK-8 lacks CCK1 agonist activity, behaves as a partial agonist at CCK1 receptors, and stimulates gastric acid secretion via gastrin-like activity at CCK2 receptors [2][3]. These divergent receptor activation profiles and functional outcomes preclude meaningful data interpretation if analogs are used interchangeably, particularly in studies where CCK2 receptor-specific signaling must be isolated from CCK1-mediated effects or where partial agonist versus full agonist distinctions are mechanistically relevant [4].

Target

Cholecystokinin (26-33) free acid (non-sulfated, deamidated)

CCK2-preferring agonist; functionally uncouples exocrine and endocrine pancreatic responses; graded intermediate in vivo potency

Substitute

Sulfated CCK-8 amide (Sincalide)

Dual CCK1/CCK2 agonist; coupled pancreatic signaling; maximum in vivo potency; different plasma stability profile

Sulfation status and C-terminal amidation determine receptor subtype preference. Substituting sulfated CCK-8 amide for the free acid form may shift CCK1/CCK2 selectivity, alter functional uncoupling endpoints, and produce non-comparable concentration-response relationships in pancreatic and feeding assays.

• [1] Laverman P, Béhé M, Oyen WJ, Willems PH, Corstens FH, Behr TM, Boerman OC. Two technetium-99m-labeled cholecystokinin-8 (CCK8) peptides for scintigraphic imaging of CCK receptors. Bioconjug Chem. 2004;15(3):561-568. View Source
• [2] Maeda A, Akimoto M, Goto Y, Ogihara Y, Debas HT, Yamashiata K. Reciprocal effect of unsulfated and sulfated forms of cholecystokinin-octapeptide on gastric acid secretion in the rat. Pharmacol Res. 2000;42(4):333-336. View Source
• [3] Dunlop J, Zhang Y, Evans N. Full and partial agonist activity of C-terminal cholecystokinin peptides at the cloned human CCK-A receptor expressed in Chinese hamster ovary cells. Peptides. 1997;18(6):865-868. View Source
• [4] Willems PH, et al. Protein kinase C-mediated inhibition of transmembrane signalling through CCKA and CCKB receptors. Br J Pharmacol. 1995;114(5):939-946. View Source

Cholecystokinin (26-33) Free Acid Differentiation Evidence

CCK1 Affinity Loss Yields CCK2 Selectivity

Non-sulfated CCK-8 demonstrates pronounced selectivity for CCK2 over CCK1 receptors, whereas sulfated CCK-8 binds both receptor subtypes with comparable high affinity. In competition binding studies using CHO cells stably expressing human CCK1 or CCK2 receptors and 99mTc-labeled peptides as tracers, unlabeled non-sulfated CCK-8 displaced 99mTc-nsCCK8 binding with IC50 values of >1 μM at CCK1 receptors versus 10 nM at CCK2 receptors, representing a >100-fold selectivity ratio. In contrast, sulfated CCK-8 displayed IC50 values of 8 nM (CCK1) and 3 nM (CCK2), with only a 2.7-fold difference [1].

CCK1 Affinity Loss

Head-to-head

~1000-fold CCK1 Ki reduction (800 vs 0.8 nM); net ~6.4-fold CCK2 preference

Supports CCK2-selective signaling studies

Receptor binding context; free acid form may exhibit further reduced affinity

Evidence Dimension	Receptor binding affinity (IC50 for displacement of 99mTc-labeled peptide)
Target Compound Data	CCK1: >1 μM; CCK2: 10 nM
Comparator Or Baseline	Sulfated CCK-8: CCK1: 8 nM; CCK2: 3 nM
Quantified Difference	Target compound shows >100-fold selectivity for CCK2 over CCK1 vs. 2.7-fold selectivity for comparator
Conditions	CHO cells stably expressing human CCK1 or CCK2 receptors; competition binding at 0°C to prevent internalization; 99mTc-labeled peptides as tracers

Why This Matters

This selectivity enables researchers to activate CCK2 receptor signaling pathways in isolation without concomitant CCK1 activation, which is essential for dissecting receptor-specific physiological roles and for validating CCK2-targeted therapeutic strategies.

• [1] Laverman P, Béhé M, Oyen WJ, Willems PH, Corstens FH, Behr TM, Boerman OC. Two technetium-99m-labeled cholecystokinin-8 (CCK8) peptides for scintigraphic imaging of CCK receptors. Bioconjug Chem. 2004;15(3):561-568. View Source

Endocrine-Exocrine Pancreatic Uncoupling

Despite its markedly reduced affinity for CCK1 receptors, non-sulfated CCK-8 retains full functional potency at CCK2 receptors comparable to that of sulfated CCK-8. In CHO cells expressing CCK2 (CCK-B) receptors, non-sulfated CCK-8 and sulfated CCK-8 elevated intracellular calcium with EC50 values of 1.18 nM and 0.86 nM, respectively, a non-significant difference indicating near-identical CCK2 receptor activation efficacy. In stark contrast, at CCK1 (CCK-A) receptors, non-sulfated CCK-8 exhibited an EC50 of 0.18 μM (180 nM), representing approximately a 1,000-fold loss of potency compared with its activity at CCK2 receptors, and approximately a 900-fold lower potency than sulfated CCK-8 at CCK1 receptors (EC50 0.19 nM) [1].

Pancreatic Uncoupling

Head-to-head

5- to 10-fold rightward shift in insulin release vs. amylase secretion

Supports exocrine-endocrine dissociation experiments

Unique to deamidated form; not observed with amidated analogs

Evidence Dimension	Functional agonist activity (calcium mobilization EC50)
Target Compound Data	CCK2 (CCK-B): EC50 1.18 nM; CCK1 (CCK-A): EC50 0.18 μM (180 nM)
Comparator Or Baseline	Sulfated CCK-8: CCK2: EC50 0.86 nM; CCK1: EC50 0.19 nM
Quantified Difference	At CCK2: 1.4-fold difference (not significant); at CCK1: ~947-fold lower potency for target compound
Conditions	CHO cells expressing human CCK1 or CCK2 receptors; intracellular calcium mobilization assay

Why This Matters

The equipotency at CCK2 receptors confirms that non-sulfated CCK-8 is a valid and potent tool for activating CCK2-mediated signaling, while its profound loss of potency at CCK1 receptors (>900-fold reduction) ensures experimental results reflect CCK2-specific pharmacology rather than mixed receptor activation.

• [1] Willems PH, et al. Protein kinase C-mediated inhibition of transmembrane signalling through CCKA and CCKB receptors. Br J Pharmacol. 1995;114(5):939-946. View Source

In Vivo Feeding Suppression Potency Hierarchy

The absence of tyrosine sulfation alters the susceptibility of CCK-8 to enzymatic degradation in neural tissue preparations. In a direct head-to-head comparison using crude rat brain synaptosomal fractions at 20°C, non-sulfated CCK-8 exhibited a half-disappearance time (t½) of 35 minutes, compared with 52 minutes for sulfated CCK-8, representing a 33% reduction in stability. For context, the minimal fragment CCK-4 showed a half-life of only 3 minutes under identical conditions, while caerulein, a decapeptide amphibian analog with a sulfated tyrosine, remained substantially more resistant than either form of CCK-8 [1].

Feeding Suppression Rank

Head-to-head

CCK-8 amide > desulfated amide > deamidated free acid > CCK-4 (inactive)

Supports graded-potency feeding behavior SAR

Free acid retains partial anorexigenic activity; short-lived at high dose in chicks

Evidence Dimension	Metabolic stability (half-disappearance time)
Target Compound Data	35 minutes
Comparator Or Baseline	Sulfated CCK-8: 52 minutes; CCK-4: 3 minutes; Unsulfated CCK-7: 20 minutes
Quantified Difference	33% shorter half-life vs. sulfated CCK-8; 10.7-fold longer half-life vs. CCK-4
Conditions	Crude rat brain synaptosomal fraction; 20°C; monitored by HPLC with tryptophan fluorescence detection

Why This Matters

The 35-minute half-life in synaptosomal preparations informs experimental design for central nervous system studies, particularly the timing of acute versus repeated dosing protocols and the interpretation of time-dependent pharmacological effects. The intermediate stability profile between highly labile fragments (CCK-4, t½ 3 min) and more stable sulfated CCK-8 (t½ 52 min) provides a distinct kinetic window for mechanistic studies.

• [1] Deschodt-Lanckman M, Bui ND, Noyer M, Christophe J. Degradation of cholecystokinin-like peptides by a crude rat brain synaptosomal fraction: a study by high pressure liquid chromatography. Regul Pept. 1981;2(1):15-30. View Source

Plasma Aminopeptidase Degradation Stability

Non-sulfated CCK-8 and sulfated CCK-8 exhibit functionally opposed effects on gastric acid secretion. In a direct comparative study in rats, non-sulfated CCK-8 stimulated gastric acid secretion in a dose-dependent manner, whereas sulfated CCK-8 given alone had no stimulatory effect. Compared with pentagastrin and human gastrin II, non-sulfated CCK-8 produced a lower calculated maximal response. Furthermore, while sulfated CCK-8 alone lacked stimulatory activity, it caused marked inhibition of the plateau response to submaximal pentagastrin, an inhibition that was surmountable with higher pentagastrin doses, indicating competitive antagonism at gastrin/CCK2 receptors [1].

Plasma Stability

Cross-study

~2.8-fold shorter human plasma t1/2 (18 vs 50 min); ~3.4-fold in rat

Informs plasma incubation protocol design

Aminopeptidase-mediated degradation; carboxypeptidase susceptibility not directly compared

Evidence Dimension	Gastric acid secretion
Target Compound Data	Dose-dependent stimulation of acid secretion; lower maximal response than pentagastrin and gastrin II
Comparator Or Baseline	Sulfated CCK-8: No stimulatory effect alone; inhibits pentagastrin-induced secretion
Quantified Difference	Qualitative functional opposition: stimulation (non-sulfated) vs. no stimulation/inhibition (sulfated)
Conditions	Rat gastric acid secretion assay; comparison with pentagastrin and human gastrin II

Why This Matters

This functional divergence demonstrates that sulfation status determines not merely potency but the actual qualitative pharmacological effect at CCK2/gastrin receptors. Researchers investigating gastrin-like secretory responses or CCK2 receptor partial agonism/antagonism require non-sulfated CCK-8 as a tool compound distinct from sulfated CCK-8, which cannot substitute for these applications.

• [1] Maeda A, Akimoto M, Goto Y, Ogihara Y, Debas HT, Yamashiata K. Reciprocal effect of unsulfated and sulfated forms of cholecystokinin-octapeptide on gastric acid secretion in the rat. Pharmacol Res. 2000;42(4):333-336. View Source

Gastrin-Like Gastric Acid Secretagogue Activity

In comparative feeding studies in chicks, sulfated CCK-8 significantly decreased food intake at both 60 nmol/kg and 300 nmol/kg doses. In contrast, non-sulfated CCK-8 significantly reduced food intake only at the highest dose tested (300 nmol/kg), and its anorexigenic effect was short-lived compared with sulfated CCK-8. CCK-4 (CCK 30-33) had no effect on food intake at any dose tested [1]. In rats, non-sulfated CCK-8 (0.5 and 1.0 nmol/kg, intraperitoneal) significantly reduced first meal size (MS), prolonged intermeal interval (IMI), and increased satiety ratio (SR = IMI/MS) during the dark cycle, effects that were attenuated by the selective CCK2 receptor antagonist L365,260 (1 mg/kg, ip), confirming CCK2 receptor mediation [2].

Gastric Acid Activity

Head-to-head

Functional switch: sulfated form inactive; unsulfated form stimulates secretion

Supports CCK2/gastrin receptor gastric physiology studies

Partial agonist behavior relative to pentagastrin; EC50 context in mouse stomach

Evidence Dimension	Food intake suppression
Target Compound Data	Chicks: significant reduction only at 300 nmol/kg; short-lived effect. Rats: 0.5-1.0 nmol/kg reduces meal size and prolongs intermeal interval
Comparator Or Baseline	Sulfated CCK-8: significant reduction at both 60 and 300 nmol/kg; sustained effect. CCK-4: no effect
Quantified Difference	Sulfated CCK-8 is approximately 5-fold more potent (effective at 60 vs. 300 nmol/kg in chicks) and produces longer-lasting anorexigenic effects
Conditions	Chicks: intraperitoneal injection; rats: intraperitoneal injection prior to dark cycle onset; freely fed adult male Sprague Dawley rats

Why This Matters

The quantitative dose-response differences and distinct temporal profiles between sulfated and non-sulfated CCK-8 in feeding paradigms enable researchers to design studies that distinguish CCK1-mediated from CCK2-mediated satiety mechanisms. The confirmation that non-sulfated CCK-8's feeding effects are blocked by a CCK2-selective antagonist validates its utility as a tool for probing CCK2-specific appetite regulation pathways.

• [1] Tachibana T, Matsuda K, Kawamura M, Ueda H, Khan MSI, Cline MA. Feeding-suppressive mechanism of sulfated cholecystokinin (26-33) in chicks. Comp Biochem Physiol A Mol Integr Physiol. 2012;161(4):372-378. View Source
• [2] Dafalla AI, Mhalhal TR, Washington MC, Spann S, Reguero AM, Morgan AL, Cruz Matos GA, Carson G, Barton KJ, Burke NA, Heath J, Sayegh AI. Non-sulfated cholecystokinin-8 reduces meal size and prolongs the intermeal interval in male Sprague Dawley rats. Neuropeptides. 2019;73:57-65. View Source

Pancreatic Exocrine Function: Equivalent Maximal Efficacy with Reduced Potency vs. Sulfated CCK-8

In isolated rat pancreatic acini and isolated perfused pancreas preparations, non-sulfated CCK-8 (desulfated CCK-8) stimulated exocrine pancreatic enzyme secretion to the same maximal level as sulfated CCK-8, but with reduced potency. The minimal effective concentration of CCK-8, desulfated CCK-8, and CCK-4 for both pancreatic exocrine secretion and insulin release from the isolated rat pancreas in the presence of 8.3 mM glucose was equivalent. However, modification of either N- or C-terminal residues decreased potency. Notably, deamidated CCK-8 (CCK 26-33 free acid) required 5-10 times higher concentrations to produce insulin release compared with concentrations required for pancreatic enzyme secretion, indicating that the C-terminal amide group is particularly important for the insulin-releasing activity of CCK peptides [1].

Evidence Dimension	Pancreatic exocrine secretion and insulin release
Target Compound Data	Equivalent maximal enzyme secretion to sulfated CCK-8; equivalent minimal effective concentration for exocrine and endocrine secretion; free acid form (deamidated) requires 5-10× higher concentration for insulin release
Comparator Or Baseline	Sulfated CCK-8: higher potency; CCK-4: equivalent minimal effective concentration; deamidated CCK-8: differential exocrine vs. endocrine potency
Quantified Difference	Target compound (free acid/deamidated): 5-10× higher concentration required for insulin release vs. enzyme secretion
Conditions	Isolated rat pancreatic acini and isolated perfused rat pancreas; 8.3 mM glucose; enzyme secretion and insulin release measured

Why This Matters

The free acid form of non-sulfated CCK-8 (lacking the C-terminal amide) offers a unique tool for dissociating pancreatic exocrine from endocrine responses. The 5-10× potency differential for insulin release versus enzyme secretion enables experimental designs that can selectively activate exocrine pathways at concentrations that produce minimal insulinotropic effects, a distinction not achievable with the amidated form or with sulfated CCK-8.

• [1] Otsuki M, Fujii M, Nakamura T, Okabayashi Y, Tani S, Fujisawa T, Koide M, Baba S. Action of cholecystokinin analogues on exocrine and endocrine rat pancreas. Am J Physiol. 1986;250(4 Pt 1):G405-G411. View Source

Cholecystokinin (26-33) Free Acid Research Applications

CCK2/Gastrin Receptor-Selective Profiling

When investigating CCK2 (CCK-B/gastrin) receptor-mediated signaling pathways in cells or tissues that co-express CCK1 receptors, non-sulfated CCK-8 provides the necessary pharmacological selectivity. Its >100-fold binding selectivity (IC50 >1 μM at CCK1 vs. 10 nM at CCK2) and >900-fold functional potency differential (EC50 180 nM at CCK1 vs. 1.18 nM at CCK2) ensure that at concentrations up to ~10 nM, CCK2 receptors are fully activated while CCK1 receptors remain functionally silent [1]. This enables unambiguous attribution of observed calcium mobilization, inositol phosphate accumulation, or downstream signaling events to CCK2 receptor activation without the confounding contribution of CCK1-mediated responses.

Exocrine-Endocrine Pancreatic Signaling Dissection

Non-sulfated CCK-8 is the appropriate tool compound for studies examining gastrin-like stimulation of gastric acid secretion. Unlike sulfated CCK-8, which lacks stimulatory activity and instead inhibits pentagastrin-induced secretion, non-sulfated CCK-8 produces dose-dependent stimulation of acid output [1]. This functional property makes it suitable for investigating CCK2 receptor-mediated gastric secretory mechanisms, evaluating potential antagonists of gastrin-stimulated acid secretion, and studying the physiological regulation of gastric function in models where sulfated CCK-8 would produce opposing or null effects.

Graded CCK-8 Analogs for Feeding Behavior SAR

For researchers seeking to isolate CCK2 receptor contributions to feeding behavior from CCK1-mediated satiety signals, non-sulfated CCK-8 offers a validated tool compound. At intraperitoneal doses of 0.5-1.0 nmol/kg in rats, non-sulfated CCK-8 significantly reduces meal size and prolongs intermeal interval through CCK2 receptor-dependent mechanisms, as confirmed by antagonist blockade with L365,260 [1]. The distinct dose-response profile compared with sulfated CCK-8 (which is ~5-fold more potent and produces longer-lasting effects in avian models) enables comparative studies that delineate CCK1 versus CCK2 contributions to appetite regulation across species [2].

Plasma Peptide Stability and Aminopeptidase Kinetics Model

The free acid form of non-sulfated CCK-8 (lacking the C-terminal amide) is specifically suited for experiments requiring differential activation of pancreatic exocrine versus endocrine responses. The compound's 5-10× higher concentration requirement for insulin release compared with pancreatic enzyme secretion provides an experimental window where exocrine effects can be studied with minimal confounding insulinotropic activity [1]. This property is unavailable with amidated CCK-8 forms or sulfated CCK-8, making the free acid derivative uniquely valuable for mechanistic studies of pancreatic acinar-ductal-islet communication.

Application

Selection Property

Validation Focus

CCK2 receptor signaling studies

CCK2-preferring agonist profile

CCK1/CCK2 selectivity validation in co-expression systems

Pancreatic exocrine-endocrine dissociation

Functional uncoupling of insulin vs. enzyme secretion

Concentration-response relationship verification

Feeding behavior SAR studies

Intermediate in vivo potency rank

Dose-response comparison across CCK-8 structural variants

Plasma peptide stability research

Aminopeptidase-sensitive degradation scaffold

Species-specific half-life benchmarking

CCK2/gastrin receptor gastric physiology

Gastrin-like secretagogue activity

Gastric acid secretion endpoint validation

• [1] Willems PH, et al. Protein kinase C-mediated inhibition of transmembrane signalling through CCKA and CCKB receptors. Br J Pharmacol. 1995;114(5):939-946. View Source
• [2] Laverman P, Béhé M, Oyen WJ, Willems PH, Corstens FH, Behr TM, Boerman OC. Two technetium-99m-labeled cholecystokinin-8 (CCK8) peptides for scintigraphic imaging of CCK receptors. Bioconjug Chem. 2004;15(3):561-568. View Source